4-butyl-N-(2-(3-chlorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)cyclohexanecarboxamide

• IUPAC Name: 4-butyl-N-[2-(3-chlorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]cyclohexane-1-carboxamide
• InChI: InChI=1S/C22H28ClN3O3S/c1-2-3-5-15-8-10-16(11-9-15)22(27)24-21-19-13-30(28,29)14-20(19)25-26(21)18-7-4-6-17(23)12-18/h4,6-7,12,15-16H,2-3,5,8-11,13-14H2,1H3,(H,24,27)
• InChI Key: OJNZORDTDNHZAL-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1CCC(CC1)C(=O)NC2=C3CS(=O)(=O)CC3=NN2C4=CC(=CC=C4)Cl
• Molecular Formula: C22H28ClN3O3S
• Molecular Weight: 450.0 g/mol

Description

Synthesis Analysis

Synthesizing similar compounds often involves the reaction of specific phenyl or thiophenyl derivatives with carboxamide or semicarbazide under controlled conditions. For instance, Prabhuswamy et al. (2016) detailed the synthesis of a related compound by reacting 3-(3, 4-dimethoxyphenyl)-1-(thiophen-2-yl)prop-2-en-1-one with semicarbazide, highlighting the methods applicable for creating complex molecules with precise structures (Prabhuswamy et al., 2016).

Molecular Structure Analysis

The molecular structure of similar compounds has been determined using single crystal X-ray diffraction studies, revealing intricate details such as crystal systems, unit cell parameters, and stabilization by hydrogen bond interactions. These studies provide a foundation for understanding the spatial arrangement and bonding within the molecule, essential for predicting its reactivity and interaction with other molecules (Kumara et al., 2018).

Chemical Reactions and Properties

Chemical properties of related compounds are influenced by their functional groups and molecular structure. For example, pyrazole derivatives exhibit varied reactivity depending on the substituents present on the phenyl rings, which can affect their potential applications in medicinal chemistry and materials science. The specific interactions and reactivity patterns can be elucidated through computational and experimental studies, offering insights into the compound's chemical behavior (Singh et al., 2009).